N-(2-bromo-4-methylphenyl)-2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetamide

• IUPAC Name: N-(2-bromo-4-methylphenyl)-2-(3-cyclopropyl-6-oxopyridazin-1-yl)acetamide
• InChI: InChI=1S/C16H16BrN3O2/c1-10-2-5-14(12(17)8-10)18-15(21)9-20-16(22)7-6-13(19-20)11-3-4-11/h2,5-8,11H,3-4,9H2,1H3,(H,18,21)
• InChI Key: KZJOSNOTMCXULU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2C(=O)C=CC(=N2)C3CC3)Br
• Molecular Formula: C16H16BrN3O2
• Molecular Weight: 362.22 g/mol
• CAS No.: 2034536-07-5

Description

N-(2-bromo-4-methylphenyl)-2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C16H16BrN3O2 and its molecular weight is 362.227. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research efforts have been dedicated to synthesizing novel compounds with potential biological activities. For example, studies on the synthesis of new heterocyclic compounds incorporating a sulfamoyl moiety demonstrate the quest for antimicrobial agents, highlighting a method for creating compounds with potential application in fighting bacterial and fungal infections (Darwish et al., 2014). Similar endeavors involve the creation of pyridazin-3-one derivatives, showcasing the versatility of such compounds for further chemical transformations and potential pharmaceutical applications (Ibrahim & Behbehani, 2014).

Biological Activities

Compounds with structural similarities to N-(2-bromo-4-methylphenyl)-2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetamide have been studied for their biological activities, such as antimicrobial and antifungal properties. Research into novel Schiff bases and Thiazolidinone derivatives, for instance, has revealed promising antibacterial and antifungal activities, suggesting potential applications in developing new antimicrobial agents (Fuloria et al., 2014). Another study on the antimicrobial evaluation of 1,3,4-oxadiazole compounds further supports the interest in synthesizing compounds with significant biological activities (Gul et al., 2017).

Antioxidant Properties

The antioxidant activity of related compounds is also a significant area of research, demonstrating the scientific community's interest in exploring these compounds for their potential health benefits. An investigation into the free radical scavenging activity of an amidoalkyl-2-naphthol derivative indicates the potential of such compounds in mitigating oxidative stress (Boudebbous et al., 2021).